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Compound of Interest

Compound Name: d[Cha4]AVP

Cat. No.: B561571 Get Quote

Technical Support Center: d[Cha4]AVP
Navigating Batch-to-Batch Variability in Vasopressin Receptor Research

Welcome to the technical support center for d[Cha4]AVP. This guide is designed for

researchers, scientists, and drug development professionals who use the potent and selective

vasopressin V1b receptor agonist, d[Cha4]AVP. As a synthetic peptide, d[Cha4]AVP is an

invaluable tool for studying the role of the V1b receptor in various physiological processes.

However, like many complex synthetic peptides, its efficacy can be compromised by batch-to-

batch variability, leading to inconsistent results and jeopardizing experimental reproducibility.

This resource, developed by our team of application scientists, provides a framework for

understanding, identifying, and mitigating the impact of this variability. We offer a combination

of frequently asked questions for quick reference and in-depth troubleshooting guides for when

you encounter specific issues in your experiments.

Part 1: Frequently Asked Questions (FAQs) - The
First Line of Defense
This section addresses the most common questions researchers have about d[Cha4]AVP and

the challenges of working with different manufacturing lots.

Q1: What is d[Cha4]AVP and what is its primary mechanism of action?
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A1: d[Cha4]AVP, or [1-deamino-4-cyclohexylalanine] arginine vasopressin, is a synthetic

analog of the endogenous hormone Arginine Vasopressin (AVP). It is engineered for high

potency and selectivity as an agonist for the vasopressin V1b receptor (V1bR).[1] The V1b

receptor is a G-protein coupled receptor (GPCR) that, upon activation, couples to Gαq/11

proteins. This initiates a signaling cascade involving phospholipase C (PLC), which leads to the

production of inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

intracellular calcium ([Ca2+]i), which is a key signaling event in target cells like the

corticotrophs of the anterior pituitary.[2] Its primary research application is to probe the function

of the V1b receptor, which is implicated in regulating the hypothalamic-pituitary-adrenal (HPA)

axis, social behavior, and stress-related disorders.[3][4]

Click to view V1b Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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